molecular formula C14H17NO2 B14596583 Cyano(phenyl)methyl 3,3-dimethylbutanoate CAS No. 61066-85-1

Cyano(phenyl)methyl 3,3-dimethylbutanoate

Cat. No.: B14596583
CAS No.: 61066-85-1
M. Wt: 231.29 g/mol
InChI Key: WMAZNKMBSRIPDV-UHFFFAOYSA-N
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Description

Cyano(phenyl)methyl 3,3-dimethylbutanoate is an organic compound that belongs to the class of esters It is characterized by the presence of a cyano group (–CN) attached to a phenyl ring, which is further connected to a methyl group and a 3,3-dimethylbutanoate moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Cyano(phenyl)methyl 3,3-dimethylbutanoate typically involves the esterification of 3,3-dimethylbutanoic acid with cyano(phenyl)methanol.

Properties

CAS No.

61066-85-1

Molecular Formula

C14H17NO2

Molecular Weight

231.29 g/mol

IUPAC Name

[cyano(phenyl)methyl] 3,3-dimethylbutanoate

InChI

InChI=1S/C14H17NO2/c1-14(2,3)9-13(16)17-12(10-15)11-7-5-4-6-8-11/h4-8,12H,9H2,1-3H3

InChI Key

WMAZNKMBSRIPDV-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)CC(=O)OC(C#N)C1=CC=CC=C1

Origin of Product

United States

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